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Washington D.C. - A series of executive orders signed in 2025 have ushered in a new era of

federal oversight for scientific research, leading to the abrupt termination of hundreds of grants,

stalling critical projects, and creating an atmosphere of uncertainty within the academic

community. Researchers in fields deemed low-priority by the current administration, such as

climate change, diversity, equity, and inclusion (DEI), and LGBTQ+ health, have been

disproportionately affected, raising concerns about the future of scientific inquiry and innovation

in the United States.

The most sweeping of these is the August 7, 2025, executive order that grants political

appointees new authority to review and approve federal research grants to ensure they align

with the administration's priorities.[1] This has led to a contentious shift in the grant approval

process, which has traditionally been guided by peer review. Critics argue that this move

politicizes science and undermines the merit-based system that has been the bedrock of

American research for decades.

This report presents a series of comparison guides detailing case studies of research projects

impacted by these new executive orders. The guides provide an objective look at the research

that has been defunded, including its stated goals, methodologies, and, where available,

preliminary findings. It also explores the alternatives researchers are pursuing in the face of

these funding challenges.
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Comparison Guide 1: Research on Diversity, Equity,
and Inclusion (DEI) and LGBTQ+ Health
Research projects focusing on DEI and the health of LGBTQ+ individuals have been

significantly impacted by the new executive orders. The administration has explicitly stated that

it will not fund initiatives that "promote 'anti-American values'" or recognize sex beyond a male-

female binary. This has resulted in the termination of numerous grants aimed at understanding

and addressing health disparities within these communities.

Case Study: Dr. Brittany Charlton, Harvard T.H. Chan
School of Public Health
Dr. Brittany Charlton, a leading researcher in LGBTQ+ health, had multiple NIH-funded grants

abruptly terminated. Her work focused on critical areas of health disparities affecting the

LGBTQ+ community.

Research Project Title Stated Goals
Quantitative Data (Pre-
Termination)

Obstetrical Outcomes for

Lesbian, Gay, and Bisexual

Women

To document and analyze

obstetrical outcomes for sexual

minority women to identify and

mitigate health disparities.

Data from the Nurses' Health

Study II cohort, including

92,314 women, was being

analyzed to compare

outcomes.[2]

Impact of Discriminatory Laws

on LGBTQ+ Youth Mental

Health

To investigate the correlation

between discriminatory

legislation and mental health

outcomes among LGBTQ+

adolescents.

The project was designed to

collect and analyze

longitudinal data from national

surveys of youth.

Experimental Protocols:

Dr. Charlton's research on obstetrical outcomes utilized a longitudinal cohort study design,

analyzing data from the Nurses' Health Study II. This involved statistical analysis of large

datasets to identify trends and disparities in health outcomes based on sexual orientation. The
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study on the mental health of LGBTQ+ youth was designed as a prospective cohort study,

intending to follow a large group of adolescents over time to assess the impact of new

legislation on their mental well-being. Data collection methods were to include validated mental

health questionnaires and tracking of legislative changes at the state level.

Alternative Approaches:

In response to the termination of her federal funding, Dr. Charlton and her colleagues are

actively seeking alternative funding from private foundations and philanthropic organizations

that prioritize LGBTQ+ health research.[3] They are also focusing on publishing findings from

previously collected data to ensure the knowledge gained is not lost.
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Workflow for Dr. Charlton's LGBTQ+ Health Research.

Comparison Guide 2: Climate Change Research
The executive orders have also taken a direct aim at climate change research, with the

administration seeking to reshape the U.S. Global Change Research Program and withdrawing

from international climate agreements.[4] The stated goal is to increase domestic fossil fuel

production, leading to the cancellation of numerous grants funding research into the impacts of

climate change and the development of renewable energy technologies.

Case Study: Dr. Kelton Minor, Columbia University
Dr. Kelton Minor, a postdoctoral research scientist at Columbia University's Data Science

Institute, had his NIH Director's Early Independence Award canceled. His research leverages
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large-scale datasets to understand human adaptation to environmental changes.

Research Project Title Stated Goals
Quantitative Data (Pre-
Termination)

Human Adaptation to

Environmental and

Technological Changes

To use large-scale datasets

from wearables and social

media to study how climate

change impacts human well-

being, including sleep and

mental health.

Analysis of data from over

47,000 individuals across 68

countries showed that rising

ambient temperatures are

eroding human sleep globally.

[5]

Experimental Protocols:

Dr. Minor's research employed a "planetary social and behavioral data science" approach. This

involved the collection and analysis of massive, passively collected datasets, such as those

from sleep-tracking wearables and sentiment analysis of social media posts. For example, his

sleep study analyzed billions of minute-level sleep observations to correlate sleep patterns with

temperature fluctuations. This methodology allows for real-world, large-scale insights into the

subtle but significant impacts of climate change on human populations.

Alternative Approaches:

Following the cancellation of his grant, Dr. Minor has been vocal about the impact on his

research and career. He and other researchers in similar positions are exploring funding

opportunities from private foundations, international research councils, and universities that

have committed to supporting climate change research. There is also a growing movement to

create "data rescue" projects to archive and preserve valuable climate data that may be at risk

of being lost due to the shift in federal priorities.
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Impact of Executive Order on Climate Research.

The Broader Impact and the Search for Alternatives
The cancellation of hundreds of NIH grants at Columbia University, totaling approximately $250

million, exemplifies the widespread impact of the new executive orders.[6] The university

announced that nearly 180 researchers would receive termination or nonrenewal notices.[7]

While the administration cited the university's response to on-campus protests as the reason

for the cancellations, the move has been widely criticized as an attack on academic freedom

and scientific research.

In response to these challenges, the scientific community is exploring a range of alternative

funding mechanisms. These include:

Private Foundations and Philanthropy: Organizations like the Bill & Melinda Gates

Foundation and the Chan Zuckerberg Initiative are increasingly seen as vital sources of
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support for basic and applied research.[8]

Crowdfunding: Platforms that allow researchers to appeal directly to the public for funding

are gaining traction for smaller-scale projects.[9]

International Collaboration: Researchers are forging stronger partnerships with international

institutions and funding bodies to sustain their work.

University-led Initiatives: Some universities are establishing internal funds to provide bridge

funding for researchers who have lost federal grants.

The long-term consequences of this shift in federal research policy remain to be seen.

However, the immediate impact is a significant disruption to the scientific enterprise, with the

potential to delay critical discoveries and discourage the next generation of scientists. The

scientific community's ability to adapt and find new models of support will be crucial in

navigating this challenging new landscape.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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